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Compound of Interest

Compound Name: 3,5-Dichlorosalicylic acid

Cat. No.: B146607

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential, immediate safety and logistical
information for handling 3,5-Dichlorosalicylic acid, offering procedural, step-by-step guidance

to minimize risk and ensure operational efficiency.

Proper handling of chemical reagents is the foundation of successful and safe research. This
document outlines the necessary personal protective equipment (PPE), detailed operational
protocols, and compliant disposal plans for 3,5-Dichlorosalicylic acid, a compound that is
harmful if swallowed, causes serious eye damage, skin irritation, and may cause respiratory
irritation.[1][2][3][4]

Hazard and Exposure Data

To ensure safe handling, it is crucial to be aware of the hazard classifications and exposure
limits for 3,5-Dichlorosalicylic acid. The following table summarizes key quantitative data.
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Parameter Value Reference

H302: Harmful if
swallowedH315: Causes skin
irritationH318/H319: Causes

GHS Hazard Statements ] [11[2113][5]
serious eye
damagel/irritationH335: May

cause respiratory irritation

No specific occupational
Occupational Exposure Limits exposure limit values have [1]
been established.

Personal Protective Equipment (PPE)

A multi-layered approach to personal protection is critical when handling 3,5-Dichlorosalicylic
acid to prevent contact with skin, eyes, and the respiratory system.

Eye and Face Protection:

e Minimum Requirement: Wear tightly fitting safety goggles with side-shields.[1]

o Splash or Dust Generation Potential: In situations with a risk of splashing or significant dust
generation, a full-face shield must be worn in addition to safety goggles.[6][7][8] A face shield
alone does not provide adequate protection.[6]

Skin and Body Protection:

o Gloves: Chemical-resistant gloves are mandatory. While specific permeation data for 3,5-
Dichlorosalicylic acid is not readily available, nitrile gloves are a common choice for
incidental splash protection.[3][7] However, for prolonged contact or immersion, it is crucial to
consult the glove manufacturer's chemical resistance guide.[9][10][11][12] Always inspect
gloves for any signs of degradation before use and remove them immediately if
contaminated.

o Lab Coat: A standard lab coat should be worn to protect street clothing.
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» Apron: For tasks with a higher risk of splashes, a chemical-resistant apron should be worn
over the lab coat.[6][7][13]

» Footwear: Closed-toe shoes are required in all laboratory settings.

Respiratory Protection:

e Dust Generation: If the handling process is likely to generate dust, respiratory protection is
required.

o Respirator Type: A NIOSH-approved particulate respirator, such as a dust mask type N95
(US) or a filter type P2 (EU EN 143), is recommended.[14] For higher levels of protection,
respirator cartridges suitable for organic vapors, acid gases, and particulates (e.g.,
OV/AG/P99) should be considered.[14] The selection of a respirator should be based on a
thorough risk assessment of the specific procedure.[2][15]

Operational Plan: Step-by-Step Handling Protocol

This protocol outlines the safe handling of 3,5-Dichlorosalicylic acid from receipt to disposal,
ensuring a controlled and safe workflow.

Pre-Handling Preparations:

o Safety Data Sheet (SDS) Review: Before beginning any work, thoroughly read and
understand the SDS for 3,5-Dichlorosalicylic acid.

o Designated Work Area: All handling of solid 3,5-Dichlorosalicylic acid should be conducted
in a designated area, preferably within a certified chemical fume hood to minimize inhalation
exposure.[6][8]

o Emergency Equipment Check: Ensure that a safety shower and eyewash station are readily
accessible and have been recently tested.[6] Have a spill kit appropriate for corrosive solids
nearby.

Handling the Chemical:

e Donning PPE: Put on all required personal protective equipment as outlined above.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://ehs.stanford.edu/wp-content/uploads/sops/Corrosives.pdf
https://www.ccohs.ca/oshanswers/chemicals/spill-response-chemicals.html
https://www.icecleaning.co.uk/blog/how-to-clean-up-a-corrosive-chemical-spill
https://simmons.chemoventory.com/msds/609-99-4_609-99-4%20.pdf
https://simmons.chemoventory.com/msds/609-99-4_609-99-4%20.pdf
https://www.3m.com/3M/en_US/respiratory-protection-us/support/center-for-respiratory-protection/respirator-selection/
https://www.ishn.com/articles/113346-how-to-determine-what-type-of-respiratory-protection-you-need-for-your-jobsite
https://www.benchchem.com/product/b146607?utm_src=pdf-body
https://www.benchchem.com/product/b146607?utm_src=pdf-body
https://www.benchchem.com/product/b146607?utm_src=pdf-body
https://ehs.stanford.edu/wp-content/uploads/sops/Corrosives.pdf
https://ehs.stanford.edu/manual/biosafety-manual/decontamination
https://ehs.stanford.edu/wp-content/uploads/sops/Corrosives.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146607?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

» Weighing and Transfer:

o Perform all weighing and transfer operations within a chemical fume hood or a ventilated
balance enclosure to control dust.

o Use a spatula or other appropriate tool to handle the solid. Avoid scooping directly from
the container with weighing paper to prevent spills.

o When making solutions, slowly add the 3,5-Dichlorosalicylic acid to the solvent.[8]

o Container Management: Keep the container of 3,5-Dichlorosalicylic acid tightly closed
when not in use to prevent dust from becoming airborne.[16]

Post-Handling Procedures:

o Decontamination of Equipment:

o Thoroughly clean all equipment (glassware, spatulas, etc.) that has come into contact with
the chemical.

o A general procedure involves an initial rinse with an appropriate solvent, followed by
washing with detergent and water, and a final rinse with deionized water.[17][18]

e Work Area Cleaning: Wipe down the work surface in the fume hood with a damp cloth to
remove any residual dust. Dispose of the cleaning materials as contaminated waste.

» Doffing PPE: Remove PPE in the correct order to avoid cross-contamination. Gloves should
be removed last.

e Hand Washing: Wash hands thoroughly with soap and water after removing gloves.

Disposal Plan

As a halogenated organic compound, 3,5-Dichlorosalicylic acid and its associated waste
must be disposed of as hazardous waste.[19]

Waste Segregation:

e Solid Waste:
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o Place any unused 3,5-Dichlorosalicylic acid in a clearly labeled hazardous waste
container.

o Contaminated solid materials such as weighing paper, gloves, and disposable lab coats
should be collected in a separate, labeled hazardous waste bag or container.[20]

e Liquid Waste:

o Solutions containing 3,5-Dichlorosalicylic acid should be collected in a dedicated,
labeled container for halogenated organic waste.[17][19]

o Do not mix halogenated waste with non-halogenated organic waste, as this can
significantly increase disposal costs.[16][19]

o Ensure the pH of aqueous solutions is within an acceptable range (typically 5.5-9.5) before
adding to a waste container, unless the waste stream is specifically for corrosive materials.
[19]

Labeling and Storage:

e Labeling: All waste containers must be clearly labeled with "Hazardous Waste" and the full
chemical name of the contents (i.e., "Waste 3,5-Dichlorosalicylic acid").[17] Do not use
abbreviations.

» Storage: Store waste containers in a designated satellite accumulation area.[16] Containers
must be kept closed except when adding waste.[16][17]

Disposal Request:

» Follow your institution's procedures for hazardous waste pickup.

Experimental Workflow Visualization

The following diagram illustrates the key steps and decision points in the safe handling of 3,5-
Dichlorosalicylic acid.
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Caption: Workflow for the safe handling of 3,5-Dichlorosalicylic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. XiXisys | GHS 11 (Rev.11) SDS Word Tk CAS: 320-72-9 Name: 3,5-dichlorosalicylic
acid [xixisys.com]

. 3m.com [3m.com]
. ehs.yale.edu [ehs.yale.edu]

. 3,5-Dichlorosalicylic acid | C7TH4CI203 | CID 9445 - PubChem [pubchem.ncbi.nim.nih.gov]

2
3
4
o 5. CCOHS: Respirators - Respirator Selection [ccohs.ca]
6. ehs.stanford.edu [ehs.stanford.edu]
7. CCOHS: Spill Response - Chemicals [ccohs.ca]
8. Biosafety Manual — Stanford Environmental Health & Safety [ehs.stanford.edu]
9. prod-edam.honeywell.com [prod-edam.honeywell.com]
e 10. CHEMICAL RESISTANCE TABLE FOR GLOVES - Becky Aktsiaselts [becky.ee]
e 11. cdn.mscdirect.com [cdn.mscdirect.com]

e 12. Ultimate Guide to Chemical Resistant Disposable Gloves - Shield Scientific
[shieldscientific.com]

e 13. icecleaning.co.uk [icecleaning.co.uk]
e 14. simmons.chemoventory.com [simmons.chemoventory.com]
e 15. ishn.com [ishn.com]

e 16. US4308395A - Processes for preparing 3,5,6-trichlorosalicylic acid and esters thereof -
Google Patents [patents.google.com]

e 17. epa.gov [epa.gov]
e 18. maine.gov [maine.gov]
e 19. chemkleancorp.com [chemkleancorp.com]

e 20. multimedia.3m.com [multimedia.3m.com]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b146607?utm_src=pdf-custom-synthesis
https://www.xixisys.com/substances/320-72-9
https://www.xixisys.com/substances/320-72-9
https://www.3m.com/3M/en_US/respiratory-protection-us/support/center-for-respiratory-protection/respirator-selection/
https://ehs.yale.edu/sites/default/files/files/nitril-gloves-chemical-resistance-kimberly-clark.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/3_5-Dichlorosalicylic-acid
https://www.ccohs.ca/oshanswers/prevention/ppe/respslct.html
https://ehs.stanford.edu/wp-content/uploads/sops/Corrosives.pdf
https://www.ccohs.ca/oshanswers/chemicals/spill-response-chemicals.html
https://ehs.stanford.edu/manual/biosafety-manual/decontamination
https://prod-edam.honeywell.com/content/dam/honeywell-edam/sps/hppe/en-us/products/hand-protection/chemical-resistant-gloves/nitri-knit-series/documents/sps-hppe-North-Chemical-Resistance-Guide.pdf
https://becky.ee/useful-articles/chemical-resistance-table-for-gloves/?lang=en
https://cdn.mscdirect.com/global/media/pdf/search/ansell/ansell-chemical-glove-resistance-guide.pdf
https://www.shieldscientific.com/chemical-resistant-disposable-gloves-guide/
https://www.shieldscientific.com/chemical-resistant-disposable-gloves-guide/
https://www.icecleaning.co.uk/blog/how-to-clean-up-a-corrosive-chemical-spill
https://simmons.chemoventory.com/msds/609-99-4_609-99-4%20.pdf
https://www.ishn.com/articles/113346-how-to-determine-what-type-of-respiratory-protection-you-need-for-your-jobsite
https://patents.google.com/patent/US4308395A/en
https://patents.google.com/patent/US4308395A/en
https://www.epa.gov/sites/default/files/2016-01/documents/field_equipment_cleaning_and_decontamination_at_fec206_af.r3_1.pdf
https://www.maine.gov/dep/spills/publications/sops/documents/SOP-RWM-DR-017-Equipment-Decontamination-Protocol-04282015.pdf
https://www.chemkleancorp.com/how-to-clean-chemical-spill/
https://multimedia.3m.com/mws/media/639110O/respirator-selection-guide.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146607?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

 To cite this document. BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling 3,5-Dichlorosalicylic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b146607#personal-protective-equipment-for-handling-
3-5-dichlorosalicylic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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